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Compound of Interest

Compound Name: Bromo-PEG1-Acid

Cat. No.: B606382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and application

insights for Bromo-PEG1-Acid, a heterobifunctional linker critical in the development of

advanced bioconjugates and therapeutics, particularly Proteolysis Targeting Chimeras

(PROTACs).

Core Concepts and Physicochemical Properties
Bromo-PEG1-Acid, with the IUPAC name 3-(2-bromoethoxy)propanoic acid, is a valuable

crosslinking reagent. It features a bromo group, which is an excellent leaving group for

nucleophilic substitution reactions, and a terminal carboxylic acid that can be coupled with

primary amines to form stable amide bonds.[1][2][3][4] The inclusion of a single polyethylene

glycol (PEG) unit enhances the aqueous solubility of this linker.[2]

Table 1: Physicochemical Properties of Bromo-PEG1-
Acid
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Property Value Source(s)

CAS Number 1393330-33-0

Molecular Formula C5H9BrO3

Molecular Weight 197.03 g/mol

Appearance

Solid, powder, crystals, or

chunks; Colorless to light

yellow liquid

Purity
≥95% to >98% (varies by

supplier)

Boiling Point 301.7 ± 22.0 °C at 760 mmHg

Density 1.6 ± 0.1 g/cm³

Flash Point 136.2 ± 22.3 °C

Solubility
Soluble in DMSO (100

mg/mL), DMF, and DCM

Safety Data and Handling
While Bromo-PEG1-Acid is generally not classified as a hazardous substance by many

suppliers, standard laboratory precautions are essential to ensure personnel safety. A

comprehensive understanding of its handling and storage requirements is crucial.

Table 2: Safety and Handling of Bromo-PEG1-Acid
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Aspect Recommendation Source(s)

Hazard Classification
Not classified as a hazardous

substance or mixture.

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves, and

impervious lab coat.

Handling

Avoid inhalation, and contact

with eyes and skin. Handle in a

well-ventilated area or under a

fume hood. Avoid dust and

aerosol formation.

Storage

Short-term (days to weeks):

Dry, dark, at 0 - 4°C. Long-

term (months to years): -20°C.

Keep container tightly sealed.

In case of Exposure:

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes.

Skin Contact
Wash off with soap and plenty

of water.

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Fire Fighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.
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Application in PROTAC Synthesis: An Experimental
Protocol
Bromo-PEG1-Acid is a key building block in the modular synthesis of PROTACs. The

following is a representative protocol for the synthesis of a PROTAC, illustrating the utility of

this linker. This protocol is adapted from established methods for PROTAC synthesis.

Objective: To synthesize a PROTAC by coupling a target protein ligand (containing a

nucleophilic group) and an E3 ligase ligand (containing a primary amine) using Bromo-PEG1-
Acid as the linker.

Materials:

Target Protein Ligand (with a reactive thiol or hydroxyl group)

Bromo-PEG1-Acid

E3 Ligase Ligand (with a primary amine)

N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agent (e.g., HATU)

N,N-Diisopropylethylamine (DIPEA)

Anhydrous Dimethylformamide (DMF)

Anhydrous Dichloromethane (DCM)

Trifluoroacetic acid (TFA) for deprotection if using Boc-protected amines

Standard glassware for organic synthesis

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)

for reaction monitoring

Flash column chromatography system for purification

Methodology:
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Step 1: Conjugation of Bromo-PEG1-Acid to the Target Protein Ligand

Dissolve the target protein ligand (1.0 eq) in anhydrous DMF.

Add a suitable base (e.g., potassium carbonate, 2.0 eq) if the nucleophile requires activation.

Add Bromo-PEG1-Acid (1.2 eq) to the reaction mixture.

Stir the reaction at room temperature or gentle heating (e.g., 50°C) overnight.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, perform an aqueous workup and extract the product with a suitable

organic solvent.

Purify the resulting intermediate by flash column chromatography.

Step 2: Amide Coupling of the Intermediate with the E3 Ligase Ligand

Dissolve the purified intermediate from Step 1 (1.0 eq) in anhydrous DMF.

Add the E3 ligase ligand (1.1 eq), followed by the coupling agent (e.g., DCC, 1.2 eq) and

DIPEA (2.0 eq).

Stir the reaction at room temperature overnight.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, filter the reaction mixture to remove any precipitated urea byproduct (if

using DCC).

Dilute the filtrate with an organic solvent and perform an aqueous workup.

Purify the final PROTAC product by flash column chromatography or preparative HPLC.

Visualizing Workflows and Pathways
General Handling and Storage Workflow
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The following diagram outlines the standard procedure for handling and storing Bromo-PEG1-
Acid upon receipt.

Receive Bromo-PEG1-Acid

Inspect Container for Damage

Log into Chemical Inventory

Store Appropriately
Short-term: 0-4°C
Long-term: -20°C

Don Personal Protective
Equipment (PPE)

Before Use

Handle in Ventilated Area
(Fume Hood)

Weigh Required Amount

Dissolve in Appropriate Solvent
(e.g., DMSO, DMF)

Proceed with Experiment

Click to download full resolution via product page

Figure 1. General workflow for the safe handling and storage of Bromo-PEG1-Acid.
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PROTAC Synthesis Experimental Workflow
This diagram illustrates the key stages in the synthesis of a PROTAC using Bromo-PEG1-Acid
as a linker.

Step 1: Linker-Ligand Conjugation

Step 2: PROTAC Assembly

Target Protein Ligand
Reaction 1:

Nucleophilic Substitution

Bromo-PEG1-Acid

Intermediate:
Ligand-PEG1-Acid

Reaction 2:
Amide Coupling

E3 Ligase Ligand
(with -NH2)

Crude PROTAC
Purification

(Chromatography)
Final PROTAC Product

Click to download full resolution via product page

Figure 2. Experimental workflow for the synthesis of a PROTAC using Bromo-PEG1-Acid.

Conceptual Signaling Pathway: PROTAC-Mediated
Protein Degradation
Bromo-PEG1-Acid itself does not have a signaling pathway. Instead, it serves as a crucial

component of a larger molecule, like a PROTAC, which is designed to modulate a biological

pathway. The diagram below illustrates the conceptual pathway of PROTAC-mediated protein

degradation.
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(contains Bromo-PEG1-Acid linker)
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(POI-PROTAC-E3)
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Ubiquitin

26S Proteasome
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Degradation of POI

Peptide Fragments

Click to download full resolution via product page

Figure 3. Conceptual pathway of PROTAC-mediated protein degradation.

Toxicological Considerations
While specific toxicological data for Bromo-PEG1-Acid is not readily available, information on

the toxicity of PEG and PEGylated compounds can provide some insight. Generally, PEG itself

has low toxicity and is approved for various biomedical applications. The toxicity of PEGylated

molecules is often associated with the conjugated molecule rather than the PEG linker itself.

For PEGylated biologics, high doses have been associated with renal effects, as the kidney is a

primary route of excretion. However, the doses used in typical research and preclinical studies

are significantly lower than those required to induce toxicity. Standard toxicological
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assessments should be conducted for any novel compound synthesized using Bromo-PEG1-
Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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